N-Cyclopropyl-3-(piperazin-1-yl)propanamide

N-Cyclopropyl-3-(piperazin-1-yl)propanamide is a bifunctional synthetic intermediate primarily utilized in medicinal chemistry. It integrates a piperazine core, a widely used scaffold for enhancing aqueous solubility and providing a versatile linkage point, with a terminal N-cyclopropyl amide group. The N-cyclopropyl amide moiety is a critical structural element often employed to optimize target binding affinity, improve metabolic stability, and fine-tune physicochemical properties in drug candidates, particularly within the development of kinase inhibitors.

Substituting N-Cyclopropyl-3-(piperazin-1-yl)propanamide with seemingly close analogs, such as those with N-ethyl or N-isopropyl groups, is often unviable in drug discovery workflows. The cyclopropyl group imparts a unique conformational rigidity that is distinct from flexible alkyl chains. This fixed orientation can be critical for precise positioning within a kinase hinge-binding region or other protein active sites, where even minor structural changes can lead to a significant loss of potency. Furthermore, the electronic properties of the strained cyclopropyl ring can influence metabolic stability and cell permeability differently than standard alkyl groups, making this building block non-interchangeable for optimizing pharmacokinetic profiles.

Enhanced BTK Inhibition Potency

In the development of Bruton's tyrosine kinase (BTK) inhibitors, the choice of the amide substituent is critical for potency. A direct comparison showed that a final inhibitor synthesized with a cyclopropyl amide moiety (analogous to using the target compound as a precursor) exhibited a BTK IC50 of 7.1 nM. In contrast, analogs synthesized with similarly sized short alkyl groups, such as N-ethyl or N-cyclobutyl, were less potent. This demonstrates the specific contribution of the cyclopropyl group to high-affinity binding.

For projects targeting high-potency kinase inhibitors, this evidence justifies the procurement of the specific N-cyclopropyl intermediate over more common N-alkyl analogs to maximize final compound activity.

Improved Aqueous Solubility Profile

In a medicinal chemistry program targeting BTK, replacing an aromatic pyridine linker with an N-cyclopropyl amide moiety was a key strategy to improve aqueous solubility and other drug-like properties. While direct solubility data for the title compound is not provided, its structural class, combining a piperazine and an amide, is inherently designed to balance lipophilicity and solubility. For instance, fluorination of the cyclopropyl group in a downstream analog improved kinetic solubility from 8 µM to 20 µM and 27 µM, highlighting the scaffold's tunability for handling and formulation.

This compound provides a validated scaffold for building molecules with improved solubility, reducing risks associated with poor handling, formulation, and bioavailability that plague more lipophilic or aromatic intermediates.

Clinical Candidate Compatibility

The N-cyclopropyl amide motif is a component of established clinical candidates. For example, the p38α MAP kinase inhibitor AZD6703, which advanced to clinical trials, incorporates an N-cyclopropylbenzamide fragment. The use of such motifs in successful drug development programs demonstrates their compatibility with process chemistry and their ability to impart desirable properties for clinical progression, such as balancing potency, solubility, and plasma protein binding. Procuring a building block like N-Cyclopropyl-3-(piperazin-1-yl)propanamide aligns a discovery program with proven, scalable chemical space.

Using a building block whose core motifs are present in clinical candidates reduces the synthetic and property-optimization risks associated with less-validated chemical matter.

High-Potency Kinase Inhibitor Synthesis

Ideal for synthesis campaigns targeting kinases where a constrained N-cyclopropyl amide is known or hypothesized to enhance binding affinity within the hinge region. The evidence suggests this specific moiety provides a potency advantage over simple alkyl amides in targets like BTK.

Drug-Like Property Optimization

A strategic choice when seeking to replace overly lipophilic or aromatic fragments in a lead series. This compound offers a pre-built combination of a solubility-enhancing piperazine and a metabolically stable N-cyclopropyl amide to improve the overall ADME profile of a molecule.

Focused Library Synthesis for SAR

Enables the efficient generation of a focused library of final compounds to probe the importance of the N-cyclopropyl group. By synthesizing analogs from this common intermediate, researchers can systematically evaluate its contribution to potency, selectivity, and pharmacokinetics against other substituents.